2-[2-(5-Fluoro-2-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid
Catalog No.
S7913569
CAS No.
M.F
C12H10FNO3S
M. Wt
267.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[2-(5-Fluoro-2-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid
IUPAC Name
2-[2-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid
Molecular Formula
C12H10FNO3S
Molecular Weight
267.28 g/mol
InChI
InChI=1S/C12H10FNO3S/c1-17-10-3-2-7(13)4-9(10)12-14-8(6-18-12)5-11(15)16/h2-4,6H,5H2,1H3,(H,15,16)
InChI Key
QHHZELUCFBHMDY-UHFFFAOYSA-N
SMILES
COC1=C(C=C(C=C1)F)C2=NC(=CS2)CC(=O)O
Canonical SMILES
COC1=C(C=C(C=C1)F)C2=NC(=CS2)CC(=O)O
2-[2-(5-Fluoro-2-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid, also known as FMTA, is a chemical compound that belongs to the class of thiazole derivatives. It has been studied for its potential use as an antibacterial and anti-inflammatory agent, as well as its potential to treat conditions such as cancer and Alzheimer's disease.
FMTA has a molecular weight of 297.33 g/mol and a molecular formula of C13H10FN2O3S. It has a melting point of 185-187°C and a boiling point of 511.4°C at 760 mmHg. FMTA is soluble in DMSO and DMF but insoluble in water.
FMTA can be synthesized through a multistep synthetic route involving the reaction of 5-fluoro-2-methoxyaniline with thiophene-2-carboxylic acid followed by acylation with acetic anhydride. The product can be characterized using techniques such as nuclear magnetic resonance spectroscopy (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).
Various analytical methods have been employed to detect FMTA, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS).
FMTA has been studied for its potential as an antibacterial and anti-inflammatory agent. It has been shown to inhibit the growth of various bacterial strains and to have anti-inflammatory effects in animal models. FMTA has also been studied for its potential to treat conditions such as cancer and Alzheimer's disease.
Studies have shown that FMTA has low toxicity in animals, with no significant adverse effects observed in acute and subchronic toxicity studies.
FMTA has been used in various scientific experiments as an antibacterial and anti-inflammatory agent. It has also been studied for its potential to treat cancer and Alzheimer's disease.
Research on FMTA is still in its early stages, with most studies focusing on its potential as an antibacterial and anti-inflammatory agent. Further research is needed to determine its potential as a treatment for cancer and Alzheimer's disease.
FMTA has potential implications in the fields of medicine, pharmaceuticals, and biotechnology. It may be used as an antibacterial agent in the development of new antimicrobial drugs. It may also have potential as a treatment for conditions such as cancer and Alzheimer's disease.
One limitation of FMTA is its low aqueous solubility, which may limit its effectiveness as a treatment for certain conditions. Future research may focus on developing more effective formulations of FMTA and determining its potential as a treatment for other conditions.
1. The development of more effective formulations of FMTA.
2. The study of FMTA's potential as a treatment for other conditions.
3. The investigation of FMTA's mechanism of action in antibacterial and anti-inflammatory activities.
4. The evaluation of FMTA's pharmacokinetics and pharmacodynamics.
5. The exploration of FMTA's potential as a treatment for biofilm-related infections.
6. The study of FMTA's potential as an anti-cancer agent in different types of cancer.
7. The development of therapeutic agents based on FMTA for the treatment of Alzheimer's disease.
8. The investigation of FMTA's potential as an additive for the improvement of mechanical and thermal properties of polymers.
9. The exploration of FMTA's potential as a catalyst in organic reactions.
10. The study of FMTA's potential as a biodegradable herbicide.
2. The study of FMTA's potential as a treatment for other conditions.
3. The investigation of FMTA's mechanism of action in antibacterial and anti-inflammatory activities.
4. The evaluation of FMTA's pharmacokinetics and pharmacodynamics.
5. The exploration of FMTA's potential as a treatment for biofilm-related infections.
6. The study of FMTA's potential as an anti-cancer agent in different types of cancer.
7. The development of therapeutic agents based on FMTA for the treatment of Alzheimer's disease.
8. The investigation of FMTA's potential as an additive for the improvement of mechanical and thermal properties of polymers.
9. The exploration of FMTA's potential as a catalyst in organic reactions.
10. The study of FMTA's potential as a biodegradable herbicide.
XLogP3
2.2
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
267.03654252 g/mol
Monoisotopic Mass
267.03654252 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
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